d-Desthiobiotin

Specification

• Description: Dethiobiotin belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Dethiobiotin exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Dethiobiotin has been primarily detected in urine. Within the cell, dethiobiotin is primarily located in the cytoplasm and adiposome. Dethiobiotin exists in all eukaryotes, ranging from yeast to humans. Dethiobiotin participates in a number of enzymatic reactions. In particular, Dethiobiotin can be biosynthesized from diaminopimelic acid; which is mediated by the enzyme dethiobiotin synthetase. In addition, Dethiobiotin and S-adenosylmethionine can be converted into biotin, L-methionine, and 5'-deoxyadenosine through its interaction with the enzyme biotin synthase. Outside of the human body, dethiobiotin can be found in a number of food items such as saffron, winged bean, fruits, and yam. This makes dethiobiotin a potential biomarker for the consumption of these food products.; (4R,5S)-dethiobiotin is the (4R,5S)-isomer of dethiobiotin. It is an enantiomer of a (4S,5R)-dethiobiotin.
• CAS No.: 12022-42-3
• Molecular Formula: C10H18N2O3
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 6-[(4R,5S)-5-methyl-2-oxoimidazolidin-4-yl]hexanoic acid
• Standard InChI: InChI=1S/C10H18N2O3/c1-7-8(12-10(15)11-7)5-3-2-4-6-9(13)14/h7-8H,2-6H2,1H3,(H,13,14)(H2,11,12,15)/t7-,8+/m0/s1
• Standard InChI Key: AUTOLBMXDDTRRT-JGVFFNPUSA-N
• Isomeric SMILES: C[C@H]1[C@H](NC(=O)N1)CCCCCC(=O)O
• SMILES: CC1C(NC(=O)N1)CCCCCC(=O)O
• Canonical SMILES: CC1C(NC(=O)N1)CCCCCC(=O)O
• Melting Point: 157°C